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Compound of Interest

Compound Name: Tetrairidium dodecacarbonyl

Cat. No.: B077418 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals handling Tetrairidium
dodecacarbonyl. Adherence to these protocols is essential for ensuring laboratory safety and

proper chemical management.

Tetrairidium dodecacarbonyl, a canary-yellow crystalline solid, is a valuable reagent in

chemical synthesis. However, it poses significant health risks, being harmful if swallowed,

inhaled, or in contact with skin.[1][2] Its air-sensitive nature necessitates meticulous handling

procedures to prevent exposure and maintain the compound's integrity.[2][3] This guide

outlines the mandatory personal protective equipment (PPE), engineering controls, and

operational protocols for the safe handling and disposal of this compound.

I. Hazard Identification and Engineering Controls
Tetrairidium dodecacarbonyl is classified as an acute toxin for oral, dermal, and inhalation

routes of exposure.[1][4] Due to its hazardous properties and air-sensitivity, all handling

procedures must be conducted within a certified and properly functioning engineering control

environment.

Primary Engineering Control: A glove box (dry box) with an inert atmosphere (e.g., nitrogen

or argon) is the preferred and most robust method for handling Tetrairidium
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dodecacarbonyl. This minimizes the risk of inhalation and dermal contact while protecting

the compound from atmospheric degradation.

Secondary Engineering Control: If a glove box is not available, a fume hood is a mandatory

minimum requirement.[3] When using a fume hood, it is crucial to work with the sash at the

lowest possible height and to ensure a steady, inward airflow.

II. Personal Protective Equipment (PPE)
Requirements
A multi-layered approach to PPE is mandatory to provide comprehensive protection against the

hazards of Tetrairidium dodecacarbonyl. The following table summarizes the required

equipment for different handling scenarios.

Body Part Equipment Specification Rationale

Respiratory
Air-Purifying

Respirator

NIOSH-approved with

N95 or higher

particulate filters.

Protects against

inhalation of the

powdered compound.

[4]

Hands
Double Gloving

System

Inner: Nitrile gloves.

Outer: Chemical-

resistant gloves (e.g.,

Silver Shield®).

Provides a robust

barrier against dermal

absorption.[3]

Eyes Safety Goggles
Tightly sealed, ANSI

Z87.1 compliant.

Protects eyes from

dust particles and

potential splashes.[3]

Body
Flame-Resistant Lab

Coat

Nomex® or

equivalent.

Protects against spills

and is recommended

for handling metal

carbonyls.[3][5]

Feet Closed-toe Shoes

Leather or other

chemical-resistant

material.

Protects feet from

spills.
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III. Experimental Workflow for Handling Tetrairidium
Dodecacarbonyl
The following diagram outlines the standard operating procedure for safely handling

Tetrairidium dodecacarbonyl in a laboratory setting. Adherence to this workflow is critical to

minimize exposure risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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